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Compound of Interest

4-(Difluoromethoxy)-2-
Compound Name:
fluorobenzaldehyde

Cat. No.: B578347

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available safety and
physical property data for 4-(Difluoromethoxy)-2-fluorobenzaldehyde (CAS No. 1214358-05-
0). A complete, official Safety Data Sheet (SDS) from a regulatory body or major chemical
manufacturer was not publicly available at the time of writing. The information herein is
provided for guidance and should be supplemented with internal safety assessments and used
with caution.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical characteristics of 4-
(Difluoromethoxy)-2-fluorobenzaldehyde.
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Identifier

Value

Chemical Name

4-(Difluoromethoxy)-2-fluorobenzaldehyde

CAS Number

1214358-05-0

Molecular Formula

CsHsF302[1][2]

Molecular Weight

190.12 g/mol [2]

Canonical SMILES

C1=CC(=C(C=C1C=0)F)OC(F)F

InChl Key

YYCQRWDSMUIVEY-UHFFFAOYSA-N[1]

Physical Property

Value

Boiling Point 222.2 + 35.0 °C at 760 mmHg[1][3]
Density 1.4+ 0.1 g/lcm3[1]
Flash Point 85.8 £ 20.8 °C[1]

Refractive Index

1.480[1]

Appearance

Clear, colorless liquid[4]

Hazard Identification and Classification

Based on available supplier information, 4-(Difluoromethoxy)-2-fluorobenzaldehyde is

classified under the Globally Harmonized System (GHS) as follows.[1]

Hazard Class Category
Skin Irritation 2
Eye Irritation 2
Specific Target Organ Toxicity (Single Exposure) 3
GHS Pictogram:
alt text
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Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 4-
(Difluoromethoxy)-2-fluorobenzaldehyde are not available in the public domain. The hazard
classifications are based on supplier assessments. General methodologies for assessing the
identified hazards are described below.

Skin Irritation/Corrosion (OECD TG 404): This test guideline describes procedures for
assessing the potential of a substance to cause skin irritation or corrosion. Typically, the
substance is applied to the skin of a test animal (often a rabbit) for a defined period, and the
skin is observed for signs of erythema (redness) and edema (swelling).

Serious Eye Damage/Eye Irritation (OECD TG 405): This guideline details the procedure for
evaluating the potential of a substance to cause eye irritation or damage. The substance is
applied to the eye of a test animal, and the cornea, iris, and conjunctiva are examined for
lesions and other effects.

Acute Inhalation Toxicity (OECD TG 403): This test is designed to determine the toxicity of a
substance when inhaled. Animals are exposed to the substance in the air for a specified
duration, and mortality and other toxic effects are observed.

Handling, Storage, and First Aid

The following workflows for handling, storage, and first aid are derived from the precautionary
statements associated with the compound.[1]
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Recommended Handling and Personal Protective
Equipment (PPE) Workflow

Start Handling Procedure

(outdoors or fume hood)

Ensure work area is well-ventilated
(P271)

\4
EAvoid breathing dust/fume/gas/mist/vapors/spra)j

(P261)

Y
Wear appropriate Personal Protective Equipment (PPEﬁ

(P280)

J Protective clothing Eye/face protection ) lWash hands and exposed skin thoroughly after handlln%

(P264)

End of Procedure

Protective gloves

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-(Difluoromethoxy)-2-fluorobenzaldehyde,
emphasizing ventilation and PPE.

Storage Requirements
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Condition Requirement Precautionary Statement
Store under an inert

Atmosphere
atmosphere.

Temperature 2-8°C[4]

Container Keep container tightly closed. P403+P233

) Store in a well-ventilated

Location P403+P233
place.

Security Store locked up. P405

First Aid and Emergency Response Logic
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Exposure Occurs

Type of Expgosure Type of Exposure

Skin Contact
(IF ON SKIN)

Inhalation
(IF INHALED)

Eye Contact
(IF IN EYES)

A J v

Wash with plenty of water Remove person to fresh air and keep comfortable for breathing
(P302+P352) (P304+P340)

Y
[ Rinse cautiously with water for several minutes. J
R g.

emove contact lenses, if present and easy to do. Continue rinsin

(P305+P351+P338)
If skin irritation occurs — If feeling unwell
Yes es

No
A J A J

Take off contaminated clothing and wash before reuse Get medical help Get medical help
(P362+P364) (P332+P317) (P319)

Click to download full resolution via product page

Caption: Logical flow of first aid procedures in case of exposure to 4-(Difluoromethoxy)-2-
fluorobenzaldehyde.

Toxicological Information

Quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) values for 4-(Difluoromethoxy)-2-fluorobenzaldehyde are not publicly
available. The primary toxicological concerns are irritation to the skin, eyes, and respiratory
system upon exposure.
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Fire-Fighting Measures

Detailed fire-fighting guidance is not available. However, based on the flash point of 85.8 + 20.8
°C, it is a combustible liquid. Standard procedures for combustible chemical fires should be
followed.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon
oxides and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
[1] The compound should be treated as hazardous waste. Do not allow it to enter drains or
waterways.

Conclusion

4-(Difluoromethoxy)-2-fluorobenzaldehyde is a combustible liquid that poses hazards of
skin, eye, and respiratory irritation. While a comprehensive, official SDS is not publicly
available, the information gathered from chemical suppliers provides a foundational
understanding of its safety profile. All handling should be conducted by trained personnel in
well-ventilated areas with appropriate personal protective equipment. In the absence of
detailed toxicological and environmental data, a conservative approach to handling and
disposal is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Safety Guide: 4-
(Difluoromethoxy)-2-fluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578347#4-difluoromethoxy-2-fluorobenzaldehyde-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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